Cas no 2229608-18-6 (4-(2-azidoethyl)-3-chloropyridine)

• Product Name: 4-(2-azidoethyl)-3-chloropyridine
• CAS No: 2229608-18-6
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 6335820
• PubChem ID: 152477232
• Update Time: 2025-06-10

4-(2-azidoethyl)-3-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-azidoethyl)-3-chloropyridine
• 2229608-18-6
• EN300-1975541

• Inchi： 1S/C7H7ClN4/c8-7-5-10-3-1-6(7)2-4-11-12-9/h1,3,5H,2,4H2
• InChI Key： XYQUPRAJQRGWAA-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 182.0359239g/mol
• Monoisotopic Mass: 182.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27.2Ų

Additional information on 4-(2-azidoethyl)-3-chloropyridine

Introduction to 4-(2-azidoethyl)-3-chloropyridine (CAS No. 2229608-18-6)

4-(2-azidoethyl)-3-chloropyridine, with the CAS number 2229608-18-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a chloro group and an azidoethyl side chain. These functional groups endow the molecule with a range of chemical and biological properties, making it a valuable tool in various research applications.

The synthesis of 4-(2-azidoethyl)-3-chloropyridine typically involves multi-step processes, often starting from commercially available precursors. One common approach is to react 3-chloropyridine with 2-bromoethyl azide, followed by deprotection and purification steps. The resulting compound can be further modified to introduce additional functional groups, enhancing its utility in drug discovery and development.

In recent years, the use of azides in click chemistry has revolutionized the field of chemical biology. The azide group in 4-(2-azidoethyl)-3-chloropyridine makes it an excellent candidate for click reactions, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is highly efficient and selective, allowing for the rapid formation of 1,2,3-triazoles, which are known for their stability and bioactivity. Such properties have been leveraged in the development of novel therapeutics and imaging agents.

The chloro substituent on the pyridine ring of 4-(2-azidoethyl)-3-chloropyridine also plays a crucial role in its biological activity. Chlorinated pyridines have been shown to exhibit a range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer activities. For instance, studies have demonstrated that compounds with similar structures can inhibit key enzymes involved in inflammatory pathways, making them potential candidates for treating inflammatory diseases.

In the context of drug discovery, 4-(2-azidoethyl)-3-chloropyridine serves as a valuable scaffold for the design and synthesis of new lead compounds. Its modular structure allows for easy modification through functional group manipulation, enabling researchers to explore a wide range of derivatives with optimized biological properties. For example, by replacing the azide group with other functional groups such as hydroxyl or amino groups, scientists can fine-tune the compound's solubility, stability, and bioavailability.

Clinical trials involving derivatives of 4-(2-azidoethyl)-3-chloropyridine have shown promising results in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Compounds derived from this scaffold have been found to modulate key signaling pathways involved in neuronal survival and function, offering new avenues for therapeutic intervention.

Beyond its pharmaceutical applications, 4-(2-azidoethyl)-3-chloropyridine has also found use in materials science. The azide group can be used to create cross-linked polymers with unique mechanical properties, making them suitable for applications such as drug delivery systems and tissue engineering scaffolds. Additionally, the compound's ability to undergo click reactions makes it an attractive candidate for developing smart materials that respond to specific stimuli.

In conclusion, 4-(2-azidoethyl)-3-chloropyridine (CAS No. 2229608-18-6) is a multifaceted compound with significant potential in both research and practical applications. Its unique chemical structure and reactivity profile make it an invaluable tool in medicinal chemistry, chemical biology, and materials science. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions.